(4Z)-4-[[4-[[4-[(6,8-disulfonaphthalen-2-yl)diazenyl]-3-methylphenyl]diazenyl]-3-methylphenyl]hydrazinylidene]-3-oxonaphthalene-2,7-disulfonic acid
Catalog No.
S537746
CAS No.
6949-15-1
M.F
C34H26N6O13S4
M. Wt
854.9 g/mol
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CAS Number
6949-15-1
Product Name
(4Z)-4-[[4-[[4-[(6,8-disulfonaphthalen-2-yl)diazenyl]-3-methylphenyl]diazenyl]-3-methylphenyl]hydrazinylidene]-3-oxonaphthalene-2,7-disulfonic acid
IUPAC Name
4-[[4-[[4-[(6,8-disulfonaphthalen-2-yl)diazenyl]-3-methylphenyl]diazenyl]-3-methylphenyl]diazenyl]-3-hydroxynaphthalene-2,7-disulfonic acid
Molecular Formula
C34H26N6O13S4
Molecular Weight
854.9 g/mol
InChI
InChI=1S/C34H26N6O13S4/c1-18-11-22(5-9-30(18)39-36-24-4-3-20-13-26(55(45,46)47)17-31(28(20)16-24)56(48,49)50)35-38-29-10-6-23(12-19(29)2)37-40-33-27-8-7-25(54(42,43)44)14-21(27)15-32(34(33)41)57(51,52)53/h3-17,41H,1-2H3,(H,42,43,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)
InChI Key
IYUCGDXZYHLGQX-LIFZFJIFSA-N
SMILES
CC1=C(C=CC(=C1)N=NC2=C(C=C(C=C2)N=NC3=C4C=CC(=CC4=CC(=C3O)S(=O)(=O)O)S(=O)(=O)O)C)N=NC5=CC6=C(C=C(C=C6C=C5)S(=O)(=O)O)S(=O)(=O)O
Solubility
Soluble in DMSO
Synonyms
NSC65847
Canonical SMILES
CC1=C(C=CC(=C1)N=NC2=C(C=C(C=C2)N=NC3=C4C=CC(=CC4=CC(=C3O)S(=O)(=O)O)S(=O)(=O)O)C)N=NC5=CC6=C(C=C(C=C6C=C5)S(=O)(=O)O)S(=O)(=O)O
Isomeric SMILES
CC1=C(C=CC(=C1)N/N=C\2/C3=C(C=C(C=C3)S(=O)(=O)O)C=C(C2=O)S(=O)(=O)O)N=NC4=CC(=C(C=C4)N=NC5=CC6=C(C=C(C=C6C=C5)S(=O)(=O)O)S(=O)(=O)O)C
Description
The exact mass of the compound (4Z)-4-[[4-[[4-[(6,8-disulfonaphthalen-2-yl)diazenyl]-3-methylphenyl]diazenyl]-3-methylphenyl]hydrazinylidene]-3-oxonaphthalene-2,7-disulfonic acid is 854.0441 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 65847. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..
Purity
>98% (or refer to the Certificate of Analysis) ( Purity information is a general guideline based on past batches. Please refer to your quote for the exact purity of the batch. )
XLogP3
5.7
Exact Mass
854.0441
Appearance
Solid powder
Storage
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Dates
Last modified: 07-15-2023
1: Hoffmann A, Richter M, von Grafenstein S, Walther E, Xu Z, Schumann L, Grienke U, Mair CE, Kramer C, Rollinger JM, Liedl KR, Schmidtke M, Kirchmair J. Discovery and Characterization of Diazenylaryl Sulfonic Acids as Inhibitors of Viral and Bacterial Neuraminidases. Front Microbiol. 2017 Feb 15;8:205. doi: 10.3389/fmicb.2017.00205. eCollection 2017. PubMed PMID: 28261167; PubMed Central PMCID: PMC5309245.
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